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Compound of Interest

Compound Name: Clearfil Photo Posterior

Cat. No.: B1167793 Get Quote

This guide provides a comprehensive comparison of the long-term clinical performance of

Clearfil Photo Posterior with other posterior composite restorative materials. The information

is targeted towards researchers, scientists, and drug development professionals, offering a

detailed look at experimental data and methodologies from various clinical trials.

Comparative Performance Data
The following tables summarize the quantitative data from long-term clinical evaluations of

Clearfil Photo Posterior and comparable materials. The data is primarily based on the United

States Public Health Service (USPHS) criteria, a standard for clinical evaluation of dental

restorations.
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Performance

Indicator

Clearfil Photo

Posterior (3-

Year Results)

Z100 (2-Year

Results)

Prisma TPH (2-

Year Results)

Clearfil Ray-

Posterior (2-

Year Results)

Annual Wear

Rate (μm/year)
4.9[1][2] - - -

Surface Texture

(% Bravo Rating)

Essentially all

restorations

rated Bravo[1][2]

- -
All restorations

scored Bravo[3]

Marginal

Adaptation (%

Alpha Rating)

All restorations

rated Alpha[1][2]
- - -

Color Match (%

Alpha Rating)

All restorations

rated Alpha[1][2]

Unchanged at 24

months[3]

Unchanged at 24

months[3]

Unchanged at 24

months[3]

Secondary

Caries

One case

reported at 3

years[1][2]

Unchanged at 24

months[3]

Unchanged at 24

months[3]

Unchanged at 24

months[3]

Post-operative

Sensitivity

No cases

reported[1][2]
- - -

Experimental Protocols
Detailed methodologies are crucial for interpreting and comparing clinical trial results. The

following sections outline the protocols used in the cited studies for key performance indicators.

Clinical Evaluation using USPHS Criteria
The clinical performance of the restorations was evaluated using the United States Public

Health Service (USPHS) system.[1][2] This system uses a set of criteria to assess the quality of

dental restorations, with ratings of Alpha (ideal), Bravo (clinically acceptable), Charlie (clinically

unacceptable, but repairable), and Delta (clinically unacceptable, requires replacement). The

evaluations were conducted by calibrated examiners at baseline and subsequent recall

appointments.
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Wear Resistance Measurement
Wear resistance was evaluated using an indirect method.[1][2] Quadrant impressions of the

restored teeth were taken at baseline and recall appointments using a polyvinyl siloxane

impression material. Stone casts were then created from these impressions. The wear was

measured on these casts using a computerized three-dimensional measuring technique or

laser interferometry to determine the depth of surface wear.[3]

Color Stability Assessment
Color stability is a critical aesthetic factor for dental restorations. The evaluation of color match

was performed visually by trained clinicians under standardized lighting conditions as part of

the USPHS evaluation.[1][3] For laboratory-based assessments of color stability, the ISO 4049

standard provides a detailed protocol.[4][5] This involves preparing disc-shaped specimens of

the material, measuring their initial color using a spectrophotometer or colorimeter, and then

exposing them to artificial aging conditions, such as a xenon arc light source, to simulate the

effects of light, temperature, and humidity over time.[6] The color change is then quantified by

comparing the initial and final color measurements.

Visualized Workflows and Pathways
Clinical Trial Workflow for Posterior Composites
The following diagram illustrates the typical workflow for a clinical trial evaluating posterior

composite restorations.
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Caption: A flowchart of the clinical trial process.
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Biocompatibility Signaling Pathway of Resin
Composites
This diagram outlines a simplified, generalized signaling pathway that may be involved in the

cellular response to components that can leach from resin composite restorations.
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Caption: Cellular response to leached composite monomers.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1167793?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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